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These application notes provide a comprehensive guide for the utilization of Repunapanor, a
potent Na+/H+ exchanger 3 (NHE-3) inhibitor, in various cell culture experiments. The protocols
and data presented herein are intended to facilitate research into the cellular effects and
potential therapeutic applications of this compound.

Introduction to Repunapanor

Repunapanor is a potent and selective inhibitor of the Na+/H+ exchanger isoform 3 (NHE-3).
[1] NHE-3 is an antiporter primarily expressed on the apical surface of intestinal epithelia and
renal proximal tubules, playing a crucial role in sodium and fluid absorption. By inhibiting NHE-
3, Repunapanor is expected to decrease sodium uptake from the intestinal lumen, leading to
an increase in intestinal fluid and softer stool consistency. Its localized action in the
gastrointestinal tract makes it a subject of interest for conditions such as constipation-
predominant irritable bowel syndrome (IBS-C) and hyperphosphatemia in chronic kidney
disease, similar to the profile of another NHE-3 inhibitor, Tenapanor.[2]
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Chemical Properties of Repunapanor

Property Value Reference
Target Na+/H+ exchanger 3 (NHE-3) [1]

Molecular Formula C21H22F3N304S MedChemExpress
Molecular Weight 485.48 MedChemExpress
CAS Number 1801931-50-2 MedChemExpress
Appearance A crystalline solid MedChemExpress
Solubility Soluble in DMSO MedChemExpress

Powder: -20°C for 3 years. In
Storage solvent: -80°C for 6 months, MedChemExpress
-20°C for 1 month.

Mechanism of Action and Signaling Pathway

Repunapanor exerts its effects by directly inhibiting the NHE-3 protein located on the apical
membrane of epithelial cells. This inhibition disrupts the exchange of intracellular protons (H+)
for extracellular sodium ions (Na+), a key process in transepithelial sodium absorption. The
expected downstream effects include alterations in intracellular pH, sodium concentration, and
subsequent osmotic changes that influence water movement across the cell membrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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